Cas no 1595288-16-6 (2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one)

• Product Name: 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
• CAS No: 1595288-16-6
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 2112281
• Update Time: 2025-05-23

2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-6,7-dihydro-5-(6-methylpyridin-2-yl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 2-(benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
• JRAJNRPOOOHQBB-UHFFFAOYSA-N
• 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• Inchi： 1S/C13H13N3O2/c17-13-11-8-12(15-16(11)7-6-14-13)18-9-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,14,17)
• InChI Key： JRAJNRPOOOHQBB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C2C(NCCN2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

Introduction to 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1595288-16-6)

2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, identified by its Chemical Abstracts Service (CAS) number 1595288-16-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrazine class, a structurally intriguing scaffold that has been extensively explored for its potential biological activities. The presence of both pyrazole and pyrazine rings in its molecular structure endows it with unique electronic and steric properties, making it a valuable candidate for further investigation in drug discovery.

The benzyloxy substituent at the 2-position of the molecule introduces a hydrophobic aromatic group, which can influence both the solubility and metabolic stability of the compound. This modification is particularly relevant in medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for the development of effective therapeutic agents. The dihydropyrazolo[1,5-a]pyrazine core is known for its ability to engage in hydrogen bonding interactions, a feature that is often exploited in the design of bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one may interact with various biological targets by occupying hydrophobic pockets or forming specific hydrogen bonds. These interactions are critical for modulating enzymatic activity or receptor binding affinity, which are key determinants of a drug's efficacy.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The pyrazolopyrazine scaffold has been systematically modified to explore its pharmacological potential across multiple therapeutic areas. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The structural versatility of 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one allows for further functionalization, enabling the exploration of new chemical space for drug development.

One particularly interesting aspect of this compound is its potential role as a lead molecule in the development of antiviral agents. The pyrazolopyrazine core is structurally related to several known antiviral drugs that target viral polymerases or proteases. Preliminary computational studies have indicated that 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one may disrupt viral replication cycles by inhibiting key enzymes involved in viral genome synthesis. These findings are particularly relevant in light of emerging viral threats and the ongoing need for novel antiviral therapies.

The synthesis of 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex heterocyclic frameworks. Key synthetic strategies often include cyclization reactions to form the pyrazolopyrazine core, followed by functional group modifications such as benzyloxylation. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving yields.

In addition to its pharmaceutical applications, this compound has shown potential in materials science due to its rigid aromatic structure and ability to form stable aggregates. Such properties make it a candidate for applications in organic electronics or as a building block for supramolecular assemblies. The versatility of 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one underscores its importance not only as a pharmacological entity but also as a material with unique characteristics.

Recent research has also explored the derivatives of 2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, particularly those with modifications at the 4-position or other substituents that could enhance bioavailability or target specificity. For example, introduction of fluorinated aromatic groups has been shown to improve metabolic stability while maintaining biological activity. Such structural optimizations are critical steps in translating laboratory findings into viable therapeutic candidates.

The role of benzyloxy groups in modulating pharmacokinetic properties cannot be overstated. These groups often enhance oral bioavailability by reducing metabolic clearance and improving solubility in lipophilic environments. This feature is particularly advantageous for developing oral formulations that require efficient absorption and distribution throughout the body. Furthermore, benzyloxy-substituted compounds have been reported to exhibit improved binding affinity to certain biological targets due to their ability to engage hydrophobic interactions.

The dihydropyrazolo[1,5-a]pyrazine core itself is a subject of intense interest due to its structural complexity and potential for diverse biological activities. This scaffold has been explored as an intermediate in synthesizing more complex molecules with tailored pharmacological profiles. Researchers have leveraged its ability to adopt multiple conformations and interact with various binding partners to develop inhibitors targeting neurological disorders or inflammatory pathways.

In conclusion,2-(Benzyloxy)-6,7-dihydropyrazolo[1,5-a]pyразин-4(5H)-one (CAS No. 1595288-16-6) represents a promising compound with multifaceted applications spanning pharmaceuticals and materials science. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new synthetic methodologies and pharmacological insights,this molecule will likely play an increasingly important role in addressing unmet medical needs and advancing technological innovations.